Cas no 116850-69-2 (4H-1,2,4-Triazole,3-(4-methoxyphenyl)-4-methyl-5-(methylsulfonyl)-)

• Product Name: 4H-1,2,4-Triazole,3-(4-methoxyphenyl)-4-methyl-5-(methylsulfonyl)-
• CAS No: 116850-69-2
• MF: C₁₁H₁₃N₃O₃S
• MW: 267.304220914841
• CID: 181093
• PubChem ID: 3088014
• Update Time: 2025-04-19

4H-1,2,4-Triazole,3-(4-methoxyphenyl)-4-methyl-5-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole,3-(4-methoxyphenyl)-4-methyl-5-(methylsulfonyl)-
• 3-(4-methoxyphenyl)-4-methyl-5-methylsulfonyl-1,2,4-triazole
• DTXSID30151554
• 3-(4-Methoxyphenyl)-4-methyl-5-(methylsulfonyl)-4H-1,2,4-triazole
• 116850-69-2
• CHEMBL264602
• 4H-1,2,4-Triazole, 3-(4-methoxyphenyl)-4-methyl-5-(methylsulfonyl)-

• Inchi： 1S/C11H13N3O3S/c1-14-10(12-13-11(14)18(3,15)16)8-4-6-9(17-2)7-5-8/h4-7H,1-3H3
• InChI Key： GNHBSIFYQATKHI-UHFFFAOYSA-N
• SMILES： S(C)(C1=NN=C(C2C=CC(=CC=2)OC)N1C)(=O)=O

Computed Properties

• Exact Mass: 267.06789
• Monoisotopic Mass: 267.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• PSA: 74.08